Cas no 216584-22-4 (N,N′,N′′-Tri-Boc-guanidine)

• Product Name: N,N′,N′′-Tri-Boc-guanidine
• CAS No: 216584-22-4
• MF: C₁₆H₂₉N₃O₆
• MW: 359.417964696884
• MDL: MFCD11656061
• CID: 2602433
• PubChem ID: 329761905
• Update Time: 2025-05-19

N,N′,N′′-Tri-Boc-guanidine Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylidene]carbamate
• N,N′,N′′-Tri-Boc-guanidine
• N,N',N''-Tri-Boc-guanidine, 97%
• J-014212
• T2964
• N,N',N''-Tri-Boc-guanidine
• I,N
• I-Tri-Boc-guanidine
• MFCD11656061
• DTXSID20441916
• SCHEMBL3144118
• N,Nmu,Nmumu-Tri-Boc-guanidine
• N-({[tert-butoxy(hydroxy)methylidene]amino}[(tert-butoxycarbonyl)imino]methyl)(tert-butoxy)carboximidic acid
• N,N'',N''''-Tri-Boc-guanidine
• CS-0173626
• AKOS027327526
• 1,2,3-Tris(tert-butoxycarbonyl)guanidine
• XZGNHTJSFCBWHG-UHFFFAOYSA-N
• AS-30325
• N-,N'-,N''-Tri-Boc-Guanidine
• 216584-22-4
• N-,N'-,N'-Tri-Boc-guanidine
• I
• N,N
• N,N inverted exclamation marka,N inverted exclamation marka inverted exclamation marka-Tri-Boc-guanidine
• N,N?,N??-Tri-Boc-guanidine
• DTXCID20392737

• MDL： MFCD11656061
• Inchi： 1S/C16H29N3O6/c1-14(2,3)23-11(20)17-10(18-12(21)24-15(4,5)6)19-13(22)25-16(7,8)9/h1-9H3,(H2,17,18,19,20,21,22)
• InChI Key： XZGNHTJSFCBWHG-UHFFFAOYSA-N
• SMILES： O(C(N/C(=N/C(=O)OC(C)(C)C)/NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 359.20563565g/mol
• Monoisotopic Mass: 359.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Melting Point: 190-196 °C

N,N′,N′′-Tri-Boc-guanidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N′,N′′-Tri-Boc-guanidine

Introduction to N,N′,N′′-Tri-Boc-guanidine (CAS No. 216584-22-4)

N,N′,N′′-Tri-Boc-guanidine, with the chemical formula C₁₄H₂₅N₃O₃ and a CAS number of 216584-22-4, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This tripeptide-like structure, featuring three Boc (tert-butoxycarbonyl) protected guanidine units, has garnered considerable attention due to its versatile applications in drug development and biochemical research.

The compound is primarily recognized for its role as a building block in the synthesis of more complex molecules, particularly in the development of guanidine-based pharmaceuticals. The Boc protection group provides stability and reactivity that are highly valuable in multi-step synthetic pathways, allowing chemists to manipulate the molecule with precision.

In recent years, N,N′,N′′-Tri-Boc-guanidine has been extensively studied for its potential in the design of novel therapeutic agents. Its guanidine core is a key pharmacophore in many bioactive molecules, contributing to properties such as antimicrobial, antiviral, and anti-inflammatory effects. The introduction of this compound into drug discovery pipelines has opened new avenues for the development of treatments against various diseases.

One of the most compelling aspects of N,N′,N′′-Tri-Boc-guanidine is its utility in peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The use of this compound in constructing peptide mimetics has led to significant advancements in targeted therapy, particularly in oncology and immunology.

The synthesis of N,N′,N′′-Tri-Boc-guanidine involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The Boc protection strategy ensures that each guanidine nitrogen is selectively modified, allowing for controlled reactions at specific sites. This level of precision is crucial in pharmaceutical synthesis, where even minor structural variations can significantly impact biological activity.

Recent studies have also explored the use of N,N′,N′′-Tri-Boc-guanidine in catalysis and as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metals makes it an excellent candidate for facilitating various organic transformations, thereby streamlining synthetic routes and improving yields. This dual functionality as both a building block and a catalyst underscores its importance in modern synthetic chemistry.

The pharmaceutical industry has been particularly interested in N,N′,N′''-Tri-Boc-guanidine due to its potential as an intermediate in the production of antiviral drugs. The guanidine moiety is known to exhibit inhibitory effects on viral proteases and polymerases, making it a valuable component in antiviral formulations. Researchers are currently investigating its efficacy against emerging viral strains, which highlights its relevance in global health initiatives.

In addition to its pharmaceutical applications, N,N′,N′''-Tri-Boc-guanidine has found utility in agrochemical research. Its structural features make it a promising candidate for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

The compound's role in biochemical research extends beyond drug development. It serves as a critical tool for studying enzyme mechanisms and protein interactions. By incorporating N,N′,N′''-Tri-Boc-guanidine into experimental models, scientists can gain insights into how guanidine-based molecules interact with biological systems at the molecular level. This information is invaluable for designing more effective therapeutic strategies.

The synthesis and application of N,N′,N′''-Tri-Boc-guanidine also highlight the importance of green chemistry principles. Efforts are underway to develop more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These initiatives not only improve sustainability but also enhance the scalability of producing this compound for industrial use.

Looking ahead, the future prospects for N,N′,N′''-Tri-Boc-guanidine appear promising. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of chemical innovation. Its versatility and utility make it an indispensable tool for chemists and biologists alike.